5-(1-benzyl-1H-pyrazol-4-yl)-2-(1H-pyrazol-1-yl)pyrimidin-4(3H)-one

• Molecular Formula: C17H14N6O
• Molecular Weight: 318.33 g/mol
• IUPAC Name: 5-(1-benzylpyrazol-4-yl)-2-pyrazol-1-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H14N6O/c24-16-15(10-18-17(21-16)23-8-4-7-19-23)14-9-20-22(12-14)11-13-5-2-1-3-6-13/h1-10,12H,11H2,(H,18,21,24)
• InChI Key: RDWBKPPJEHKQRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)C3=CN=C(NC3=O)N4C=CC=N4

Description

This compound features a pyrimidin-4(3H)-one core substituted at the 2- and 5-positions with 1H-pyrazol-1-yl and 1-benzyl-1H-pyrazol-4-yl groups, respectively.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally related pyrimidinone and pyrazole derivatives, focusing on substituent effects, physicochemical properties, and inferred biological relevance.

Table 1: Structural and Physicochemical Comparison

Compound Name	Key Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Notable Features
5-(1-Benzyl-1H-pyrazol-4-yl)-2-(1H-pyrazol-1-yl)pyrimidin-4(3H)-one (Target)	Benzyl-pyrazole, pyrazole at C2	C₁₇H₁₄N₆O	318.34	High nitrogen content; benzyl group enhances lipophilicity.
2-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-5-ethyl-6-methyl-4(1H)-pyrimidinone ()	Cyclopropyl, ethyl, methyl groups	C₁₄H₁₈N₆O	286.33	Compact substituents may reduce steric hindrance; amino group improves solubility.
2-((1-Benzyl-1H-pyrazol-4-yl)oxy)pyrido[3,4-d]pyrimidin-4(3H)-one (BD01108732, )	Pyrido[3,4-d]pyrimidinone, oxy linker	C₂₀H₁₆N₆O₂	396.39	Pyrido ring increases planarity; oxy linker reduces conformational flexibility.
5-Hydroxy-2-[4-(1H-tetrazol-5-yl)phenyl]pyrimidin-4(3H)-one (3K1, )	Tetrazole, hydroxy group	C₁₁H₈N₆O₂	256.22	Tetrazole acts as a bioisostere for carboxylic acid; enhances metabolic stability.
4-Imino-1-p-tolyl-1,4-dihydropyrazolo[3,4-d]pyrimidin-5-ylamine ()	Tolyl group, imino substituent	C₁₃H₁₂N₆	252.28	Tolyl group balances hydrophobicity; imino group may enhance π-π interactions.

Key Observations:

Oxy linkers () reduce rotational freedom compared to direct C–N bonds, possibly affecting binding kinetics .

Heterocyclic Diversity: The pyrido[3,4-d]pyrimidinone scaffold () introduces extended conjugation, which may enhance binding to planar enzyme active sites (e.g., kinases) . Tetrazole () provides acidity (pKa ~4.9), mimicking carboxylates while resisting metabolic oxidation .

Synthetic Accessibility :

• Compounds like those in and utilize imidoformate intermediates and cyclization reactions, suggesting the target compound could be synthesized via analogous routes .

Biological Implications: Analogs with tolyl groups () show moderate kinase inhibition, implying the target compound’s benzyl group might optimize selectivity for similar targets .

Research Findings and Trends

• Structure-Activity Relationships (SAR) : Bulkier substituents (e.g., benzyl in the target) correlate with improved potency in kinase assays but may reduce aqueous solubility .
• Metabolic Stability : Nitrogen-rich heterocycles (e.g., pyrazoles, tetrazoles) resist cytochrome P450-mediated degradation, as seen in and .
• Crystallography : Tools like SHELXL () and Multiwfn () enable precise structural analysis, critical for optimizing substituent geometry .